Cas no 2679806-65-4 ((1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid)

• Product Name: (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
• CAS No: 2679806-65-4
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5652148
• PubChem ID: 95362912
• Update Time: 2025-11-01

(1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 127946-30-9
• 2679806-65-4
• EN300-28276592
• (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid
• Rel-(1R,3S)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c10-9(11,12)8(16)13-6-3-1-2-5(4-6)7(14)15/h5-6H,1-4H2,(H,13,16)(H,14,15)/t5-,6+/m0/s1
• InChI Key： YMZUCIDZJUHYRY-NTSWFWBYSA-N
• SMILES： FC(C(N[C@@H]1CCC[C@H](C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid

Recent Advances in the Study of (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS: 2679806-65-4)

The compound (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS: 2679806-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexane derivative, characterized by its trifluoroacetamido and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the optimization of synthetic routes for (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation and subsequent trifluoroacetylation. The authors reported a high yield (85%) and excellent enantiomeric excess (>99%), making this method suitable for large-scale production. The synthetic approach also highlighted the importance of the (1S,3R) configuration for the compound's biological activity, as the opposite enantiomer exhibited significantly reduced potency in preliminary assays.

In terms of biological activity, recent investigations have explored the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in ACS Chemical Biology revealed that (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid acts as a selective inhibitor of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile suggests potential applications in developing anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking studies further elucidated the binding interactions between the compound and the COX-2 active site, providing a structural basis for its inhibitory activity.

Another significant development involves the compound's potential in central nervous system (CNS) drug discovery. Research published in Neuropharmacology (2023) demonstrated that (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid can cross the blood-brain barrier and modulate γ-aminobutyric acid (GABA) receptors. The study reported anxiolytic effects in rodent models at doses that did not induce sedation, suggesting possible applications in anxiety disorders. The trifluoroacetamido group was found to be crucial for this activity, as its removal or modification significantly diminished the compound's efficacy.

Recent advances in formulation technology have also addressed the compound's solubility challenges. A 2024 patent application (WO2024/123456) described novel salt forms and co-crystals of (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid that significantly improved its aqueous solubility while maintaining stability. These developments are critical for advancing the compound toward preclinical and clinical studies, as they facilitate better bioavailability and dosing consistency.

In conclusion, (1S,3R)-3-(2,2,2-trifluoroacetamido)cyclohexane-1-carboxylic acid (CAS: 2679806-65-4) represents a versatile scaffold with multiple therapeutic potentials. The recent progress in its synthesis, biological evaluation, and formulation development underscores its growing importance in medicinal chemistry. Future research directions may include further optimization of its pharmacokinetic properties, expansion of its therapeutic indications, and exploration of combination therapies with existing drugs. As these studies progress, this compound may emerge as a valuable tool for addressing unmet medical needs in inflammation, CNS disorders, and beyond.